Cas no 912569-68-7 (4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane is a boronic ester derivative widely used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling under ambient conditions, while the phenoxymethyl substituent improves solubility in organic solvents. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where it facilitates the formation of biaryl linkages with high selectivity and yield. Its robustness under diverse reaction conditions and compatibility with various functional groups make it a versatile reagent for constructing complex molecular architectures. The product is typically supplied with high purity to ensure optimal performance in demanding synthetic applications.
4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane structure
912569-68-7 structure
Product Name:4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane
CAS No:912569-68-7
MF:C19H23BO3
MW:310.195125818253
MDL:MFCD09065022
CID:803031
PubChem ID:24229702
Update Time:2025-06-07

4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-[3-(phenoxymethyl)phenyl]-
    • 3-(PHENOXYMETHYL)BENZENEBORONIC ACID, PINACOL ESTER
    • 4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-(3-(phenoxymethyl)phenyl)-1,3,2-dioxaborolane
    • OR12237
    • PS-9670
    • CS-0321877
    • MFCD09065022
    • FT-0747691
    • D93587
    • 912569-68-7
    • AKOS025295907
    • 3-(Benzyloxymethyl)phenylboronic acid, pinacol ester
    • DTXSID20640407
    • DB-078959
    • 3-(Phenoxymethyl)phenylboronic acid pinacol ester
    • MDL: MFCD09065022
    • Inchi: 1S/C19H23BO3/c1-18(2)19(3,4)23-20(22-18)16-10-8-9-15(13-16)14-21-17-11-6-5-7-12-17/h5-13H,14H2,1-4H3
    • InChI Key: AFDZGEOQKHIWKF-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C(COC3C=CC=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 310.17400
  • Monoisotopic Mass: 310.1740248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 76.5-77.5
  • Boiling Point: 433.9±28.0 °C at 760 mmHg
  • Flash Point: 216.2±24.0 °C
  • Refractive Index: 1.544
  • PSA: 27.69000
  • LogP: 3.56480
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4,4,5,5-Tetramethyl-2-[3-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane Pricemore >>

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